Cas no 2611-03-2 (2-chlorocyclopentene-1-carbaldehyde)

2-chlorocyclopentene-1-carbaldehyde structure
2611-03-2 structure
Product Name:2-chlorocyclopentene-1-carbaldehyde
CAS No:2611-03-2
MF:C6H7ClO
MW:130.572180986404
MDL:MFCD12910753
CID:1425275
PubChem ID:12389970
Update Time:2025-04-20

2-chlorocyclopentene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chlorocyclopentene-1-carbaldehyde
    • 2-chlorocyclopentene-1-carboxaldehyde
    • 2-chloro 1-cyclopentene 1-carboxaldehyde
    • 2-CHLOROCYCLOPENT-1-ENECARBALDEHYDE
    • 2-chlorocyclopent-1-ene-carbaldehyde
    • 2-chlor-1-cyclopenten-1-carbaldehyd
    • 2-chlorocyclopent-1-enecarboxaldehyde
    • 2-chlorocyclopent-1-ene-1-carbaldehyde
    • 2-chlorocyclopentene-1-carboxaldehyde; 2-chloro 1-cyclopentene 1-carboxaldehyde; 2-CHLOROCYCLOPENT-1-ENECARBALDEHYDE; 2-chlorocyclopent-1-ene-carbaldehyde; 2-chlor-1-cyclopenten-1-carbaldehyd; 2-chlorocyclopent-1-enecarboxaldehyde; 2-chlorocyclopent-1-enecarbaldehyde; 2-chlorocyclopent-1-ene-1-carbaldehyde;
    • 2611-03-2
    • 2-chloro-1-cyclopentenecarbaldehyde
    • UJULZCJPGRVEEO-UHFFFAOYSA-N
    • 2-chloro-1-formylcyclopent-1-ene
    • 2-chloro-1-formyl-1-cyclopentene
    • DTXSID40495971
    • CAA61103
    • MFCD12910753
    • AKOS022504509
    • SY264303
    • SCHEMBL2531922
    • CS-0450198
    • 1-Cyclopentene-1-carboxaldehyde, 2-chloro-
    • MDL: MFCD12910753
    • Inchi: 1S/C6H7ClO/c7-6-3-1-2-5(6)4-8/h4H,1-3H2
    • InChI Key: UJULZCJPGRVEEO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)CCC1

Computed Properties

  • Exact Mass: 130.01861
  • Monoisotopic Mass: 130.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 1.86210

2-chlorocyclopentene-1-carbaldehyde Pricemore >>

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